Cas no 1217849-77-8 ((3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one)

(3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one structure
1217849-77-8 structure
Product Name:(3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one
CAS No:1217849-77-8
MF:C15H19NO
MW:229.317464113235
CID:1082416
PubChem ID:83487117
Update Time:2025-04-20

(3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one Chemical and Physical Properties

Names and Identifiers

    • (3aS,7aR)-1-Benzylhexahydro-1H-indol-5(6H)-one
    • (3aS,7aR)-1-benzyl-3,3a,4,6,7,7a-hexahydro-2H-indol-5-one
    • MB12275
    • 1217849-77-8
    • Inchi: 1S/C15H19NO/c17-14-6-7-15-13(10-14)8-9-16(15)11-12-4-2-1-3-5-12/h1-5,13,15H,6-11H2
    • InChI Key: FVOLNIPMLAGJQN-UHFFFAOYSA-N
    • SMILES: O=C1CCC2C(C1)CCN2CC1C=CC=CC=1

Computed Properties

  • Exact Mass: 229.146664230g/mol
  • Monoisotopic Mass: 229.146664230g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 17
  • Rotatable Bond Count: 2
  • Complexity: 283
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 2
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3Ų
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